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Introduction

BMS-986202 is a potent and selective, orally active inhibitor of Tyrosine Kinase 2 (TYK2), a
member of the Janus kinase (JAK) family of intracellular non-receptor tyrosine kinases.[1]
Unlike pan-JAK inhibitors, BMS-986202 acts allosterically by binding to the pseudokinase
(JH2) domain of TYK2, leading to a highly selective inhibition of its kinase activity. This
selectivity is crucial as it minimizes off-target effects associated with the inhibition of other JAK
family members (JAK1, JAK2, and JAK3).

TYK2 plays a pivotal role in the signaling cascades of key cytokines implicated in a variety of
immune-mediated inflammatory diseases, including interleukin-12 (IL-12), interleukin-23 (IL-
23), and type | interferons (IFN-a/p). By inhibiting TYK2, BMS-986202 effectively blocks the
phosphorylation and activation of downstream Signal Transducer and Activator of Transcription
(STAT) proteins, thereby modulating inflammatory responses.
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Phosphoflow cytometry is a powerful technique to assess the phosphorylation status of
intracellular signaling proteins at a single-cell level. This method is ideal for characterizing the
pharmacodynamic effects of kinase inhibitors like BMS-986202 on heterogeneous cell
populations, such as peripheral blood mononuclear cells (PBMCs). These application notes
provide a detailed protocol for utilizing phosphoflow cytometry to measure the inhibitory activity
of BMS-986202 on cytokine-induced STAT phosphorylation in human immune cells.

Signaling Pathway Modulated by BMS-986202

BMS-986202 targets the TYK2 protein, a key component of the JAK-STAT signaling pathway
downstream of several cytokine receptors. The binding of cytokines such as IFN-a, IL-12, and
IL-23 to their respective receptors leads to the activation of receptor-associated JAKSs, including
TYK2. Activated TYK2 then phosphorylates specific STAT proteins, which subsequently
dimerize, translocate to the nucleus, and regulate the transcription of target genes. BMS-
986202, by allosterically inhibiting TYK2, prevents this phosphorylation cascade.
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BMS-986202 inhibits cytokine-induced STAT phosphorylation.

Quantitative Data Summary
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The following tables summarize representative data on the inhibitory effects of selective TYK2
inhibitors on cytokine-induced STAT phosphorylation in human whole blood and PBMCs. This
data is illustrative of the expected outcomes when using the provided protocol. Please note:
Publicly available phosphoflow data for BMS-986202 is limited. The data presented here for
Deucravacitinib (BMS-986165), a structurally and mechanistically similar selective TYK2
inhibitor, is provided as a representative example.

Table 1: Inhibitory Potency (IC50) of Deucravacitinib on Cytokine-Induced Signaling in Human
Whole Blood

. Phosphoprotein Associated Deucravacitinib
Pathway (Cytokine) .
Readout Kinases IC50 (nM)
Type | IFN pSTAT1 TYK2 / JAK1 ~10-20
pSTAT4 / IFN-y
IL-12 _ TYK2 [/ JAK2 ~2-10
production
IL-23 pPSTAT3 TYK2 [/ JAK2 ~15-30
IL-6 pSTAT3 JAK1 / JAK2 >1000
GM-CSF pSTATS JAK2 [ JAK2 >1000
IL-2 pSTATS JAK1/ JAK3 >1000

Table 2: Representative Inhibition of Cytokine-Induced pSTAT in PBMC Subsets by a Selective
TYK2 Inhibitor
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% Inhibition (at 100

Cell Subset Cytokine Stimulus Phosphoprotein M)
CD4+ T Cells IFN-a pSTAT1 > 90%
CD8+ T Cells IFN-a pSTAT1 > 90%

B Cells (CD19+) IFN-a pSTAT1 > 85%
NK Cells (CD56+) IL-12 pSTAT4 > 95%
CD4+ T Cells IL-12 pSTAT4 > 90%
CD4+ Memory T Cells  IL-23 pSTAT3 ~80-90%
Monocytes (CD14+) IFN-a pSTAT1 > 90%

Experimental Protocols

This section provides a detailed protocol for assessing the inhibitory effect of BMS-986202 on

cytokine-induced STAT phosphorylation in human PBMCs using phosphoflow cytometry.

Experimental Workflow Overview
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Phosphoflow cytometry workflow for BMS-986202 analysis.
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Materials and Reagents

o Cells: Freshly isolated human PBMCs
e Compound: BMS-986202 (dissolved in DMSO to a stock concentration of 10 mM)
e Media: RPMI 1640 with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

e Cytokines: Recombinant Human IFN-q, IL-12, IL-23 (prepare stock solutions according to

manufacturer's instructions)

» Fixation Buffer: 16% Paraformaldehyde (PFA) solution (e.g., Electron Microscopy Sciences,
Cat# 15710)

o Permeabilization Buffer: Ice-cold 90% Methanol
 Staining Buffer: PBS with 2% FBS and 0.1% Sodium Azide
e Antibodies:

o Fluorochrome-conjugated antibodies for cell surface markers (e.g., CD3, CD4, CDS8,
CD19, CD56)

o Fluorochrome-conjugated antibodies for intracellular phosphoproteins (e.g., anti-pSTAT1
(Y701), anti-pSTAT3 (Y705), anti-pSTAT4 (Y693))

o Controls: Unstimulated cells, vehicle control (DMSO), and single-stain compensation
controls.

Step-by-Step Protocol

e PBMC Isolation and Resting: a. Isolate PBMCs from healthy donor blood using Ficoll-Paque
density gradient centrifugation. b. Resuspend cells at 1-2 x 106 cells/mL in complete RPMI
media. c. Allow cells to rest for at least 2 hours at 37°C, 5% CO2 to allow for the return of
basal signaling levels.

e Compound Incubation: a. Prepare serial dilutions of BMS-986202 in complete RPMI media.
A typical concentration range to test would be 0.1 nM to 10 puM. Include a vehicle-only
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(DMSO) control. b. Aliquot 1 x 106 rested PBMCs per tube. c. Add the BMS-986202 dilutions
or vehicle to the cells. d. Incubate for 1-2 hours at 37°C, 5% CO2.

o Cytokine Stimulation: a. Prepare working solutions of cytokines (e.g., IFN-a at 1000 U/mL,
IL-12 at 20 ng/mL, IL-23 at 50 ng/mL). b. Add the appropriate cytokine to each tube. Include
an unstimulated control for each condition. c. Incubate for 15-30 minutes at 37°C. The
optimal stimulation time should be determined empirically.

o Fixation: a. Immediately stop the stimulation by adding pre-warmed 16% PFA to a final
concentration of 1.6% PFA. b. Mix gently and incubate for 10 minutes at room temperature,
protected from light. c. Wash the cells with 2 mL of Staining Buffer and centrifuge at 500 x g
for 5 minutes.

o Permeabilization: a. Decant the supernatant and resuspend the cell pellet in the residual
volume. b. While gently vortexing, add 1 mL of ice-cold 90% methanol dropwise. c. Incubate
on ice for 30 minutes.

e Antibody Staining: a. Wash the cells twice with 2 mL of Staining Buffer to remove the
methanol. b. Prepare an antibody cocktail containing both surface and intracellular phospho-
specific antibodies at pre-titrated optimal concentrations in Staining Buffer. c. Resuspend the
cell pellet in the antibody cocktail. d. Incubate for 60 minutes at room temperature, protected
from light. e. Wash the cells twice with 2 mL of Staining Buffer.

o Data Acquisition and Analysis: a. Resuspend the final cell pellet in 200-400 pL of Staining
Buffer. b. Acquire data on a flow cytometer. Ensure that compensation controls are run for all
fluorochromes used. c. Analyze the data using flow cytometry analysis software. Gate on
specific immune cell subsets based on their surface marker expression. d. For each cell
population, determine the Median Fluorescence Intensity (MFI) of the phospho-STAT signal.
e. Calculate the percent inhibition of STAT phosphorylation for each BMS-986202
concentration relative to the vehicle control.

Data Analysis and Interpretation

The primary output of this assay is the dose-dependent inhibition of cytokine-induced STAT
phosphorylation by BMS-986202.
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o Gating Strategy: First, gate on singlet cells, then on live cells (if a viability dye is used), and
subsequently on different immune cell populations based on their surface markers (e.g.,
CD3+ for T cells, then CD4+ and CD8+ subsets; CD19+ for B cells; CD3-CD56+ for NK
cells).

o Quantification: For each gated population, the Median Fluorescence Intensity (MFI) of the
phospho-specific antibody is measured.

o Calculating Percent Inhibition: The percent inhibition is calculated using the following
formula:

% Inhibition = 100 * (1 - (MFI [Inhibitor] - MFI [Unstimulated]) / (MFI [Vehicle] - MFI
[Unstimulated]))

o |C50 Determination: Plot the percent inhibition against the log-transformed concentrations of
BMS-986202. Fit the data to a four-parameter logistic curve to determine the 1C50 value,
which represents the concentration of the inhibitor that causes a 50% reduction in the
phospho-STAT signal.

Troubleshooting
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Issue

Possible Cause

Solution

High background
phosphorylation in
unstimulated cells

Cells not adequately rested

after isolation.

Increase resting time to 2-4
hours. Ensure media is pre-
warmed.

Low or no signal after cytokine

stimulation

Inactive cytokine; incorrect
stimulation time/temperature;
suboptimal antibody

concentration.

Use a new aliquot of cytokine;
optimize stimulation time (15-
30 min is typical); titrate
antibodies.

Poor resolution of cell surface
markers

Fixation/permeabilization has

damaged the epitope.

Stain for surface markers
before fixation and
permeabilization. Note that
some fluorochromes are

sensitive to methanol.

High well-to-well variability

Inconsistent cell numbers;

pipetting errors.

Ensure accurate cell counting
and careful pipetting. Use a
master mix for reagents where

possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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